Cas no 1804046-34-1 (2-Fluoro-4-propionylmandelic acid)

• Product Name: 2-Fluoro-4-propionylmandelic acid
• CAS No: 1804046-34-1
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 4940926
• Update Time: 2025-07-23

2-Fluoro-4-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-propionylmandelic acid

• Inchi： 1S/C11H11FO4/c1-2-9(13)6-3-4-7(8(12)5-6)10(14)11(15)16/h3-5,10,14H,2H2,1H3,(H,15,16)
• InChI Key： MZMZBFGMKAZDPN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(CC)=O)C=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 2-Fluoro-4-propionylmandelic acid

Recent Advances in the Study of 2-Fluoro-4-propionylmandelic Acid (CAS: 1804046-34-1) in Chemical Biology and Pharmaceutical Research

2-Fluoro-4-propionylmandelic acid (CAS: 1804046-34-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated mandelic acid derivative structure, has shown promising potential in various applications, including drug development, enzyme inhibition, and metabolic pathway modulation. The integration of fluorine into the mandelic acid backbone enhances its biochemical properties, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 2-Fluoro-4-propionylmandelic acid to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural and chemical properties. These efforts have provided a solid foundation for understanding its reactivity and potential interactions with biological targets.

One of the key areas of research involves the role of 2-Fluoro-4-propionylmandelic acid as an intermediate in the synthesis of more complex pharmaceutical compounds. Its ability to act as a chiral building block has been particularly noteworthy, enabling the development of enantiomerically pure drugs with enhanced efficacy and reduced side effects. This has significant implications for the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In addition to its synthetic utility, 2-Fluoro-4-propionylmandelic acid has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. These findings suggest that it could serve as a lead compound for the development of novel anti-inflammatory agents. Further in vivo studies are needed to validate these observations and explore its pharmacokinetic and pharmacodynamic profiles.

The safety and toxicity profile of 2-Fluoro-4-propionylmandelic acid have also been subjects of recent research. Initial toxicological assessments indicate that the compound exhibits low acute toxicity, making it a viable candidate for further preclinical development. However, comprehensive studies are required to evaluate its long-term effects and potential interactions with other drugs.

Looking ahead, the exploration of 2-Fluoro-4-propionylmandelic acid is expected to expand into new therapeutic areas. Researchers are particularly interested in its potential applications in targeted drug delivery systems and personalized medicine. The compound's unique chemical properties make it an attractive option for conjugation with nanoparticles and other drug carriers, which could enhance its bioavailability and therapeutic efficacy.

In conclusion, 2-Fluoro-4-propionylmandelic acid (CAS: 1804046-34-1) represents a promising avenue for future research in chemical biology and pharmaceutical sciences. Its versatile applications, combined with its favorable safety profile, position it as a valuable tool for drug discovery and development. Continued investigation into its mechanisms of action and potential therapeutic benefits will be essential to fully realize its potential in the field.